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Compound of Interest

Compound Name: L 741742

Cat. No.: B1674072 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the operational and

disposal procedures for L-741742, a potent and highly selective D₄ dopamine receptor

antagonist. While specific disposal instructions for L-741742 are not explicitly detailed in

publicly available safety data sheets, the following procedures are based on established best

practices for the disposal of chemical waste in a laboratory setting.

Chemical and Physical Properties of L-741742
A summary of the key quantitative data for L-741742 hydrochloride is presented below. This

information is critical for understanding the compound's characteristics for safe handling and

storage.
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Property Value Source

Molecular Weight 417.38 g/mol [1]

Formula C₂₃H₂₅N₂ClO·HCl [1]

Purity ≥98% [1]

Solubility Soluble to 10 mM in DMSO [1]

Storage Store at Room Temperature

CAS Number 874882-93-6

General Disposal Protocol for L-741742
The following protocol outlines the recommended step-by-step procedure for the disposal of L-

741742. This protocol is based on general guidelines for chemical waste management in a

research environment.

1. Personal Protective Equipment (PPE) Assessment:

Before handling L-741742, ensure appropriate PPE is worn, including safety goggles, a lab

coat, and chemical-resistant gloves (e.g., nitrile rubber).

2. Waste Segregation:

Designate a specific, clearly labeled waste container for L-741742 and any materials

contaminated with it (e.g., pipette tips, vials, contaminated gloves).

Do not mix L-741742 waste with other chemical waste streams unless compatibility has been

confirmed.

3. Small Quantities of Unused Product:

For small residual amounts of the solid compound, it is recommended to dissolve it in a

suitable solvent, such as DMSO, before transferring it to a designated chemical waste

container.

4. Contaminated Materials:
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All disposable materials that have come into contact with L-741742, such as weighing paper,

pipette tips, and empty vials, should be collected in a sealed, labeled container for solid

chemical waste.

5. Solutions of L-741742:

Solutions containing L-741742 should be collected in a labeled, leak-proof container for

liquid chemical waste. The solvent used (e.g., DMSO) should be clearly indicated on the

label.

6. Disposal Request:

Once the waste container is full (typically no more than 80% capacity), seal it securely.

Follow your institution's established procedures for chemical waste pickup and disposal. This

typically involves completing a waste disposal request form, providing details about the

chemical composition of the waste.

7. Documentation:

Maintain a log of the chemical waste generated, including the name of the compound,

quantity, and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of L-741742 in a

laboratory setting.
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Caption: Logical workflow for the safe disposal of L-741742.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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